Cas no 8003-57-4 (Direct Black 56)
Direct Black 56 structure
Product Name:Direct Black 56
CAS No:8003-57-4
MF:C36H22N7Na3O10S3
MW:877.765096187592
CID:86157
Update Time:2024-01-24
Direct Black 56 Chemical and Physical Properties
Names and Identifiers
-
- Direct Black 56
- DIRECT FAST GREY LBN
- C.I. Direct black 56
- Pyrazol Grey RLN
- Saturn Grey LRN
- Solar Grey 2R
- C.I. 34170
- Chlorantine Fast Grey RLN
- Pyrazol Fast Grey 2R
- 5(or 8)-[(7-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-8(or 5)-[[4-(phenylazo)-6(or 7)-sulfo-1-naphthalenyl]azo]-2-naphthalenesulfonic acid trisodium salt
- C.I.Direct Black 56
- Direct Black 56
- Direct Fast Greay RLN
- Direct black 56 (C.I. 34170)
- Grey LBN
- 2-Naphthalenesulfonic acid, 5 (or 8)-[(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-8(or 5)-[[4-(phenylazo)-6(or 7)-sulfo-1-naphthalenyl]azo], trisodium salt
- Atul Direct Light Fast Grey BR
- Dinamine Fast Grey BR
- Direct Fast Black LBN
-
- Inchi: 1S/C36H25N7O10S3.3Na/c37-21-7-6-20-16-34(56(51,52)53)35(36(44)27(20)17-21)43-42-31-13-15-33(29-19-24(55(48,49)50)9-11-26(29)31)41-40-30-12-14-32(39-38-22-4-2-1-3-5-22)28-18-23(54(45,46)47)8-10-25(28)30;;;/h1-19,42H,37H2,(H,45,46,47)(H,48,49,50)(H,51,52,53);;;/q;3*+1/p-3/b39-38+,41-40+,43-35-;;;
- InChI Key: DQYWDCCBRZRKGQ-MJMOTTMSSA-K
- SMILES: [Na+].[Na+].[Na+].C1C2=C(C=C(N)C=C2)C(=O)/C(=N\NC2=C3C(C=C(S([O-])(=O)=O)C=C3)=C(/N=N/C3=C4C(C=C(S([O-])(=O)=O)C=C4)=C(/N=N/C4=CC=CC=C4)C=C3)C=C2)/C=1S([O-])(=O)=O
Computed Properties
- Exact Mass: 877.02866
- Monoisotopic Mass: 877.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 59
- Rotatable Bond Count: 6
- Complexity: 1880
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 314A^2
Experimental Properties
- PSA: 292.01
Direct Black 56 Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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